![molecular formula C15H11Cl2N3O2 B2461737 3-(2,4-Dichlorophenyl)-3-oxo-2-(2-phenylhydrazono)propanal oxime CAS No. 339279-73-1](/img/structure/B2461737.png)
3-(2,4-Dichlorophenyl)-3-oxo-2-(2-phenylhydrazono)propanal oxime
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Overview
Description
The compound “3-(2,4-Dichlorophenyl)-3-oxo-2-(2-phenylhydrazono)propanal oxime” is a complex organic molecule. It contains a 2,4-dichlorophenyl group, a phenylhydrazono group, and an oxime group . These types of compounds are often involved in various chemical reactions and can exhibit a range of properties.
Molecular Structure Analysis
The molecular structure of similar compounds is often confirmed by techniques such as FT-IR, 1H NMR, 13C NMR, 1H-1H NOESY, EI-MS, and elemental analysis .Scientific Research Applications
Antioxidant Properties
- Oximes as Antioxidants: Oximes, like 3-(phenylhydrazono) butan-2-one, have been studied for their antioxidant properties. Research has shown that low concentrations of such oximes can decrease hydrogen peroxide-induced lipid peroxidation. This suggests their potential as antioxidant compounds (Puntel et al., 2008).
Chemical Structures and Reactions
- Phenylhydrazono-Phenylazo Tautomerism: Studies have explored the structural characteristics of compounds like 2-oxo-1,3-bis(phenylhydrazono) derivatives, revealing insights into their tautomerism and structural behaviors (Fatiadi & Isbell, 1966).
- Reactivity and Condensation Reactions: Research on 3-oxo-3-phenyl-2-(p-tolylhydrazono)propanal and similar compounds has revealed their behavior in various condensation reactions, contributing to the synthesis of different organic compounds (Al-Mousawi & El-Apasery, 2012).
Synthesis and Structural Analysis
- Synthesis of Novel Oxime Ethers: The first synthesis of novel oxime ethers, like 3-(4-chlorophenyl)-1-phenyl-2-propen-1-one O -benzyl oximes, has been reported, providing insights into their chemical properties and potential applications (Erdogan, 2016).
Antibacterial Activity
- Oxime Ester Derivatives and Antibacterial Activity: Studies have shown that certain oxime ester derivatives exhibit significant antibacterial activity against various bacteria, indicating their potential in medical applications (Liu et al., 2008).
Crystal Structure Analysis
- X-Ray Crystal Structure Analysis: Research on the crystal structure of related oximes, like 1,3-diphenyl-propan-2-one oxime, has contributed to understanding their molecular arrangement and hydrogen bonding patterns (Low et al., 2010).
Reactivity with Reactive Oxygen Species
- Reactivity with Singlet Oxygen: Studies on compounds like edaravone, which can react with singlet oxygen to yield 2-oxo-3-(phenylhydrazono)-butanoic acid, have revealed the potential of these compounds in scavenging reactive oxygen species, beneficial in treating conditions like stroke or ALS (Amekura et al., 2022).
Computational Studies
- Density Functional Theory (DFT) Analyses: DFT calculations have been performed on similar oxime compounds to understand their molecular electrostatic potential, global reactivity descriptors, and other chemical properties, enhancing the knowledge of their chemical behavior (Kenawi & Elnagdi, 2006).
Mechanism of Action
Target of Action
Similar compounds, such as thiazole and thiosemicarbazone derivatives, are known to target matrix metallo-proteinases, kinases, and anti-apoptotic bcl2 family proteins .
Mode of Action
It’s worth noting that related compounds, such as thiazole and thiosemicarbazone derivatives, inhibit matrix metallo-proteinases, kinases, and anti-apoptotic bcl2 family proteins . These proteins play crucial roles in cell proliferation, apoptosis, and other cellular processes, suggesting that the compound may exert its effects by modulating these pathways.
Biochemical Pathways
Given the targets of similar compounds, it’s plausible that this compound could affect pathways related to cell proliferation, apoptosis, and other cellular processes .
Result of Action
Similar compounds have shown potential anticancer activity , suggesting that this compound may also have similar effects.
Properties
IUPAC Name |
(2Z,3E)-1-(2,4-dichlorophenyl)-3-hydroxyimino-2-(phenylhydrazinylidene)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl2N3O2/c16-10-6-7-12(13(17)8-10)15(21)14(9-18-22)20-19-11-4-2-1-3-5-11/h1-9,19,22H/b18-9+,20-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKJIJDOGNXFXLF-NPOUHDBISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NN=C(C=NO)C(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N/N=C(/C=N/O)\C(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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